![molecular formula C20H24N2O3 B5811149 3-ethoxy-N-{3-[(isobutylamino)carbonyl]phenyl}benzamide](/img/structure/B5811149.png)
3-ethoxy-N-{3-[(isobutylamino)carbonyl]phenyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-ethoxy-N-{3-[(isobutylamino)carbonyl]phenyl}benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound is also known as IBOP or N-(3-((isobutylamino)carbonyl)phenyl)-3-ethoxybenzamide.
Mechanism of Action
The mechanism of action of 3-ethoxy-N-{3-[(isobutylamino)carbonyl]phenyl}benzamide involves its binding to the ERα. The compound has been found to bind to the ERα with high affinity, leading to the activation of the receptor. The activation of ERα results in the modulation of gene expression, leading to the antinociceptive and anti-inflammatory effects observed with the compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include its antinociceptive and anti-inflammatory effects. The compound has been found to reduce pain and inflammation in animal models, making it a potential candidate for the treatment of pain and inflammation. The compound has also been found to exhibit estrogenic effects, making it a potential candidate for the development of ERα-targeted therapies.
Advantages and Limitations for Lab Experiments
The advantages of 3-ethoxy-N-{3-[(isobutylamino)carbonyl]phenyl}benzamide for lab experiments include its high affinity for the ERα, making it a potential candidate for the development of ERα-targeted therapies. The compound is also relatively easy to synthesize, making it readily available for research purposes. However, the compound has some limitations, including its potential toxicity and limited solubility in water.
Future Directions
For research on 3-ethoxy-N-{3-[(isobutylamino)carbonyl]phenyl}benzamide include its further study for its potential applications in the treatment of pain and inflammation. The compound could also be further studied for its potential applications in the diagnosis and treatment of breast cancer. Additionally, the compound could be further modified to improve its solubility and reduce its potential toxicity.
Synthesis Methods
The synthesis of 3-ethoxy-N-{3-[(isobutylamino)carbonyl]phenyl}benzamide involves the reaction of 3-ethoxybenzoic acid with isobutylamine and 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC) in the presence of N-hydroxysuccinimide (NHS). The reaction results in the formation of N-(3-((isobutylamino)carbonyl)phenyl)-3-ethoxybenzamide, which is then treated with hydrochloric acid to obtain this compound.
Scientific Research Applications
3-ethoxy-N-{3-[(isobutylamino)carbonyl]phenyl}benzamide has been extensively studied for its potential applications in scientific research. The compound has been found to exhibit antinociceptive and anti-inflammatory effects, making it a potential candidate for the treatment of pain and inflammation. It has also been studied for its potential application as a diagnostic tool for the detection of breast cancer. The compound has been found to bind to the estrogen receptor alpha (ERα) with high affinity, making it a potential candidate for the development of ERα-targeted therapies.
properties
IUPAC Name |
3-[(3-ethoxybenzoyl)amino]-N-(2-methylpropyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3/c1-4-25-18-10-6-8-16(12-18)20(24)22-17-9-5-7-15(11-17)19(23)21-13-14(2)3/h5-12,14H,4,13H2,1-3H3,(H,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTOVVAYWQXRNIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C(=O)NC2=CC=CC(=C2)C(=O)NCC(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.